(2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid

• Molecular Formula: C8H9ClN2O2
• Molecular Weight: 200.62 g/mol
• IUPAC Name: (2S)-2-amino-3-(2-chloropyridin-4-yl)propanoic acid
• InChI: InChI=1S/C8H9ClN2O2/c9-7-4-5(1-2-11-7)3-6(10)8(12)13/h1-2,4,6H,3,10H2,(H,12,13)/t6-/m0/s1
• InChI Key: LHQLWGWKBFFKJA-LURJTMIESA-N
• Isomeric SMILES: C1=CN=C(C=C1C[C@@H](C(=O)O)N)Cl
• Canonical SMILES: C1=CN=C(C=C1CC(C(=O)O)N)Cl

Description

(2S)-2-Amino-3-(2-chloropyridin-4-yl)propanoic acid is a chiral α-amino acid derivative featuring a 2-chloropyridin-4-yl substituent at the β-carbon of the propanoic acid backbone. The 2-chloropyridine moiety introduces unique electronic and steric properties, distinguishing it from phenylalanine derivatives and other heterocyclic analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid typically involves the following steps:

Starting Material: The synthesis begins with the preparation of 2-chloropyridine, which can be obtained by chlorinating pyridine using chlorine gas or other chlorinating agents.

Amino Acid Formation:

Industrial Production Methods: Industrial production of (2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. This often includes the use of continuous flow reactors and advanced purification techniques.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: The compound can undergo oxidation reactions, where the amino group may be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the pyridine ring to a piperidine ring, altering the compound’s properties.

Substitution: The chlorine atom on the pyridine ring can be substituted with other nucleophiles, such as amines or thiols, to form various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents like lithium aluminum hydride or catalytic hydrogenation can be used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide or thiourea.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while substitution reactions can produce a variety of substituted pyridine derivatives.

Scientific Research Applications

Chemistry:

Catalysis: The compound can be used as a ligand in catalytic reactions, enhancing the efficiency of various chemical transformations.

Biology:

Enzyme Inhibition: It may act as an inhibitor for certain enzymes, making it useful in studying enzyme mechanisms and developing new drugs.

Medicine:

Drug Development: The compound’s structure makes it a potential candidate for developing new pharmaceuticals, particularly those targeting neurological disorders.

Industry:

Material Science: It can be used in the synthesis of advanced materials with specific properties, such as conductivity or fluorescence.

Mechanism of Action

The mechanism by which (2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid exerts its effects involves its interaction with molecular targets such as enzymes or receptors. The compound may bind to the active site of an enzyme, inhibiting its activity and thereby affecting the biochemical pathways in which the enzyme is involved . The specific pathways and targets depend on the context of its application, whether in biological systems or chemical reactions.

Comparison with Similar Compounds

Key Observations:

The oxan-4-yl substituent introduces a cyclic ether, improving aqueous solubility compared to aromatic groups .

Stereochemistry :

• All listed compounds retain the (2S) configuration, underscoring its importance in binding to enantioselective biological targets (e.g., enzymes, transporters) .

Biological Activity

(2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid, an amino acid derivative, has garnered significant attention in biological research due to its unique structural features and potential therapeutic applications. This article explores the compound's biological activity, including its mechanisms of action, relevant case studies, and research findings.

Chemical Structure and Properties

The compound is characterized by a chiral center at the second carbon and a chloropyridine moiety, contributing to its distinct chemical reactivity and biological properties. Its molecular formula is C_10H_11ClN_2O_2, with a molecular weight of 200.62 g/mol .

Research indicates that (2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid interacts with specific enzymes and receptors, modulating their activities. This interaction is crucial for influencing various biochemical pathways, particularly in the context of neurological disorders and other medical conditions.

Enzyme Inhibition

The compound has been shown to serve as an inhibitor for certain enzymes. For instance, studies have demonstrated its ability to bind to proteins such as Penicillin-Binding Protein 3 (PBP3) and Tyrosyl-tRNA Synthetase (TyrRS), suggesting potential applications in antibiotic development . The binding affinity of (2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid with these targets indicates its role in inhibiting bacterial growth.

Biological Activity Overview

Activity Type	Description
Antibacterial	Exhibits significant antibacterial activity against various strains, including Staphylococcus aureus.
Cytotoxicity	Demonstrates cytotoxic effects on cancer cell lines, inhibiting cellular growth at low concentrations.
Enzyme Modulation	Inhibits specific enzymes involved in metabolic pathways, potentially affecting drug metabolism.

Case Studies and Research Findings

• Antibacterial Activity : A study evaluated the antibacterial properties of (2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid against planktonic cells and biofilms. The compound showed significant inhibition of bacterial growth at concentrations as low as 0.05 mg/mL .
• Cytotoxicity in Cancer Research : In vitro studies assessed the compound's effects on triple-negative breast cancer cell lines (MDA-MB-231). Results indicated that at concentrations around 0.025 mg/mL, it inhibited cell proliferation by over 40%, demonstrating its potential as an anticancer agent .
• Mechanistic Insights : Computational studies have predicted that the binding energies of (2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid with target proteins suggest strong inhibitory activity, which could be leveraged for drug design .

Future Directions

The ongoing research aims to elucidate the precise molecular targets and pathways influenced by (2S)-2-Amino-3-(2-chloropyridin-4-YL)propanoic acid. Investigations into its pharmacokinetic profiles and in vivo efficacy are essential for understanding its therapeutic potential fully.